2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone

• IUPAC Name: 2-(4-chlorophenyl)sulfinyl-4-methyl-3-methylsulfonyl-6-phenylpyridine
• InChI: InChI=1S/C19H16ClNO3S2/c1-13-12-17(14-6-4-3-5-7-14)21-19(18(13)26(2,23)24)25(22)16-10-8-15(20)9-11-16/h3-12H,1-2H3
• InChI Key: SOFIZTPSUQDTIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1S(=O)(=O)C)S(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C19H16ClNO3S2
• Molecular Weight: 405.9 g/mol

Description

2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone (2-CPSMP) is a synthetic compound with a range of potential applications in scientific research. It is a member of the pyridinyl sulfone family, which is composed of compounds with sulfur-containing side chains. The compound has been studied for its potential in a variety of areas, including biochemistry, physiology, and lab experiments. In

Scientific Research Applications

2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone has been studied for its potential applications in scientific research, particularly in the areas of biochemistry, physiology, and lab experiments. In biochemistry, the compound has been used to study the effects of sulfur-containing side chains on the structure and function of proteins. In physiology, 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone has been used to investigate the effects of sulfur-containing side chains on the regulation of cell metabolism, as well as the effects of sulfur-containing side chains on the regulation of gene expression. In lab experiments, the compound has been used to study the effects of sulfur-containing side chains on the stability and solubility of proteins.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone is not yet fully understood. However, it is believed that the sulfur-containing side chains of the compound interact with the proteins to alter their structure and function. This interaction is thought to lead to changes in the stability and solubility of the proteins, as well as changes in the regulation of cell metabolism and gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone are not yet fully understood. However, it is believed that the sulfur-containing side chains of the compound interact with proteins to alter their structure and function, leading to changes in the stability and solubility of the proteins. It is also believed that the sulfur-containing side chains of the compound interact with proteins to alter the regulation of cell metabolism and gene expression.

Advantages and Limitations for Lab Experiments

The use of 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone in lab experiments offers several advantages. The sulfur-containing side chains of the compound are able to interact with proteins to alter their structure and function, allowing researchers to study the effects of sulfur-containing side chains on the stability and solubility of proteins. Additionally, the sulfur-containing side chains of the compound are able to interact with proteins to alter the regulation of cell metabolism and gene expression, allowing researchers to study the effects of sulfur-containing side chains on the regulation of cell metabolism and gene expression.
However, there are also some limitations to the use of 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone in lab experiments. The compound is not widely available, making it difficult to obtain in large quantities. Additionally, the mechanism of action of the compound is not yet fully understood, making it difficult to predict the effects of the compound on proteins and cell metabolism.

Future Directions

Future research on 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone should focus on understanding the mechanism of action of the compound and its effects on proteins and cell metabolism. Additionally, further research should be conducted to develop methods for synthesizing the compound in larger quantities. Finally, further research should be conducted to explore the potential applications of the compound in other areas of scientific research, such as drug development and biotechnology.

Synthesis Methods

2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone can be synthesized by a two-step process, involving the reaction of 4-chlorophenylsulfinyl-2-methyl-6-phenyl-3-pyridinylmethyl sulfone (CPSMP) with a suitable base or Lewis acid in the presence of an appropriate solvent. The reaction of CPSMP with a base or Lewis acid results in the formation of 2-[(4-Chlorophenyl)sulfinyl]-4-methyl-6-phenyl-3-pyridinyl methyl sulfone, which is then isolated and purified.